Cas no 1849302-30-2 (3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine)

• Product Name: 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine
• CAS No: 1849302-30-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6452040
• PubChem ID: 130551476
• Update Time: 2025-10-30

3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 1849302-30-2
• 3-methyl-3-[(propan-2-yloxy)methoxy]azetidine
• EN300-1995993
• 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine

• Inchi： 1S/C8H17NO2/c1-7(2)10-6-11-8(3)4-9-5-8/h7,9H,4-6H2,1-3H3
• InChI Key： BAJMIZHGZBYHGN-UHFFFAOYSA-N
• SMILES： O(COC(C)C)C1(C)CNC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine

Introduction to CAS No. 1849302-30-2: 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine

CAS No. 1849302-30-2, commonly referred to as 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom, making them structurally similar to pyrrolidines but with one less carbon atom. The unique structure of this compound has garnered attention due to its potential applications in drug design and as a building block for more complex molecules.

The molecular formula of 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine is C₁₀H₁₈N₂O₂, with a molecular weight of approximately 198.26 g/mol. Its structure consists of an azetidine ring substituted with a methyl group and a methoxy group that is further substituted with a propan-2-yloxy group. This substitution pattern introduces steric hindrance and electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have explored the synthesis and properties of this compound, highlighting its potential as an intermediate in the synthesis of bioactive molecules. Researchers have employed various synthetic strategies, including ring-closing metathesis and nucleophilic substitution reactions, to efficiently construct the azetidine framework. These methods have been optimized to improve yields and selectivity, making the compound more accessible for further research.

In terms of applications, 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine has shown promise in medicinal chemistry due to its ability to act as a rigid scaffold for drug design. Its small ring size provides unique opportunities for creating molecules with specific pharmacokinetic profiles, such as improved bioavailability or enhanced target binding affinity. Additionally, the compound's stereochemistry has been studied extensively, revealing its potential role in asymmetric synthesis and enantioselective reactions.

The latest research also points toward the use of this compound in materials science, particularly in the development of novel polymers and coatings. Its ability to form stable bonds under various conditions makes it a valuable component in the synthesis of advanced materials with tailored properties.

In conclusion, CAS No. 1849302-30-2, or 3-Methyl-3-[(propan-2-yloxy)methoxy]azetidine, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and understanding of its properties, positions it as a key player in future research and development efforts.